Cas no 2034248-16-1 (1-benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034248-16-1
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5408084
• Update Time: 2025-06-11

1-benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl)-5-(1H-pyrrol-1-yl)-N-[(tetrahydro-2-furanyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• 1-benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H21N5O2/c25-18(20-13-16-9-6-12-26-16)17-19(23-10-4-5-11-23)24(22-21-17)14-15-7-2-1-3-8-15/h1-5,7-8,10-11,16H,6,9,12-14H2,(H,20,25)
• InChI Key： CLGXQDVJHFNFKF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N2C=CC=C2)=C(C(NCC2CCCO2)=O)N=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.45±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034248-16-1)

1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034248-16-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their biological activities and stability. The incorporation of a benzyl group and a pyrrole ring further enhances its pharmacological profile, making it a promising candidate for various therapeutic uses.

The chemical structure of 1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is characterized by a central 1,2,3-triazole ring linked to a benzyl group and an oxolan ring through an amide bond. The presence of the pyrrole ring adds additional complexity and functionality to the molecule. This combination of structural elements provides a robust platform for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of 1,2,3-triazoles in drug discovery and development. These compounds are known for their ability to form stable covalent bonds with biological targets, which can lead to enhanced potency and selectivity. The benzyl group in 1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide can improve the compound's lipophilicity and cell permeability, while the oxolan ring can enhance its solubility and metabolic stability.

In terms of biological activity, 1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide has shown promising results in several preclinical studies. For instance, it has demonstrated significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to exhibit potent antiviral activity against various viral strains, including influenza and herpes simplex virus.

The mechanism of action of 1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is the modulation of immune responses through the inhibition of key signaling molecules involved in inflammation and viral replication. Another potential mechanism is the interference with viral entry into host cells or the inhibition of viral replication within infected cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Benzyl-N-[(oxolan-2-yl)methyl]-5-(1H-pyrrol-1-y)-l)-lH-l , 2 , 3 -triazole -4 -carboxamide in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 1-Benzyl-N-[ (oxolan - 2 - yl ) methyl ] - 5 - ( l H - pyrrol - l - yl ) - l H - l , 2 , 3 - triazole - 4 - carboxamide has also been explored for its use in diagnostic applications. Its unique structural features make it an excellent candidate for developing targeted imaging agents for early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-Benzyl-N-[ (oxolan - 2 - yl ) methyl ] - 5 - ( l H - pyrrol - l - yl ) - l H - l , 2 , 3 - triazole - 4 - carboxamide has been optimized using modern synthetic techniques such as click chemistry. This approach allows for efficient and scalable production of the compound with high purity and yield. The use of environmentally friendly solvents and catalysts in the synthetic process further enhances its green chemistry credentials.

In conclusion, 1-Benzyl-N-[ (oxolan - 2 - yl ) methyl ] - 5 -( l H-pyrrol-l-y)l-l H-l , 2 , 3-triazole-l-carboxamide (CAS No. 2034248-l6-l) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.